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Compound Name: 3,4,4-Trimethylheptane

Cat. No.: B12657962 Get Quote

Introduction

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure surrounding the liquid. This physical constant is a crucial parameter in the

characterization and identification of substances, providing an indication of their purity. For

researchers, scientists, and professionals in drug development, an accurate determination of

the boiling point is essential for process control, quality assurance, and the synthesis of novel

compounds. This document outlines the protocol for the experimental determination of the

boiling point of 3,4,4-trimethylheptane, a branched alkane. The literature value for the boiling

point of 3,4,4-trimethylheptane is 164 °C[1].

Principle of the Method

The most common and efficient method for determining the boiling point of a small liquid

sample is the Siwoloboff method, often carried out using a Thiele tube.[2][3] This technique

involves heating a small sample of the liquid in a fusion tube along with an inverted capillary

tube. As the liquid is heated, the air trapped in the capillary tube expands and is expelled.[4]

Upon reaching the boiling point, the vapor pressure of the liquid equals the atmospheric

pressure, and a steady stream of bubbles will emerge from the capillary tube. The boiling point

is then recorded as the temperature at which the liquid re-enters the capillary tube upon

cooling.[2][5]
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Experimental Protocol: Micro-Boiling Point
Determination using a Thiele Tube
This protocol details the steps for determining the boiling point of 3,4,4-trimethylheptane using

the Thiele tube method. This method is advantageous as it requires a small amount of the

sample.[4]

Materials and Equipment

3,4,4-trimethylheptane sample

Thiele tube filled with mineral oil[3]

Thermometer (-10 to 200 °C)

Small fusion tube (or test tube)

Capillary tube (sealed at one end)

Rubber band or thread

Bunsen burner or other heat source

Stand and clamp

Safety goggles and lab coat

Safety Precautions

Always wear appropriate personal protective equipment (PPE), including safety goggles and

a lab coat.

3,4,4-trimethylheptane is a flammable liquid. Keep it away from open flames and ensure

adequate ventilation.

The mineral oil in the Thiele tube will be heated to high temperatures. Avoid direct contact

with the hot apparatus to prevent burns.
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Handle glassware with care to prevent breakage.

Procedure

Sample Preparation: Fill the fusion tube with the 3,4,4-trimethylheptane sample to a depth

of about 1-2 cm.[6]

Capillary Tube Insertion: Place the capillary tube, with its sealed end pointing upwards, into

the fusion tube containing the sample.[7]

Apparatus Assembly: Attach the fusion tube to the thermometer using a rubber band or

thread, ensuring the bottom of the fusion tube is level with the thermometer bulb.

Thiele Tube Setup: Clamp the Thiele tube to a stand and carefully insert the thermometer

and fusion tube assembly into the Thiele tube. Adjust the position so that the sample is

located in the main body of the Thiele tube and the rubber band is above the level of the

mineral oil.[8]

Heating: Gently heat the side arm of the Thiele tube with a small flame from a Bunsen

burner, using a back-and-forth motion.[4] The shape of the Thiele tube is designed to allow

for convection currents to ensure uniform heating of the oil bath.[3][8]

Observation of Bubbles: As the temperature rises, a slow stream of bubbles will emerge from

the open end of the capillary tube as the trapped air expands.[8]

Identifying the Boiling Point: Continue heating until a rapid and continuous stream of bubbles

is observed.[9] This indicates that the sample has reached its boiling point. At this point,

remove the heat source and allow the apparatus to cool.

Recording the Boiling Point: The stream of bubbles will slow down and eventually stop as the

apparatus cools. The boiling point is the temperature at which the liquid is drawn back into

the capillary tube.[2][5] Record this temperature.

Repeat Measurements: For accuracy, it is advisable to repeat the determination at least two

more times. Allow the apparatus to cool sufficiently before reheating.

Data Presentation
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The experimental data should be recorded and compared with the literature value.

Measureme
nt

Trial 1 (°C) Trial 2 (°C) Trial 3 (°C)
Average
(°C)

Literature
Value (°C)

Observed

Boiling Point
164[1]

Barometric

Pressure

(mmHg)

760

(Standard)

Note: The observed boiling point may need to be corrected for atmospheric pressure if it

deviates significantly from standard pressure (760 mmHg).

Experimental Workflow Diagram
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Caption: Workflow for the experimental determination of boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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